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Compound of Interest

Compound Name:
8-Hydroxyquinoline sulfate

monohydrate

CAS No.: 134-31-6; 207386-91-2

Cat. No.: B2557333

Get Quote

Executive Summary & Physicochemical Identity
8-Hydroxyquinoline Sulfate Monohydrate ([(C$_9

_7

_2

_2

_4

_2$O]) is the sulfate salt of the amphoteric base 8-hydroxyquinoline. Its solubility behavior is
governed by its ionic character, distinguishing it sharply from its lipophilic free base precursor.

CAS Number: 207386-91-2 (Monohydrate); 134-31-6 (Anhydrous)

Molecular Weight: ~406.41 g/mol (Monohydrate)[1]
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Key Distinction: Unlike the free base (which is soluble in ethanol but insoluble in water), the

sulfate salt exhibits high water solubility and poor ethanol solubility.

Solubility Snapshot
Solvent

Solubility
Classification

Approx.
Quantitative Range

Thermodynamic
Driver

Water (

)
Freely Soluble ~300 g/L (at 20°C)

Ion-dipole

stabilization; H-

bonding

Ethanol (

)

Sparingly to Slightly

Soluble
< 10 g/L

High lattice energy

barrier; low dielectric

constant

Molecular Architecture & Solvation Mechanisms
To understand the solubility divergence, one must analyze the competition between the crystal

lattice energy and the solvation energy provided by the solvent.

The Water Matrix (High Solubility)
In aqueous environments, the salt dissociates into two protonated 8-hydroxyquinolinium

cations (

) and one sulfate anion (

).

Dielectric Stabilization: Water's high dielectric constant reduces the electrostatic attraction

between the cation and anion, allowing them to separate.

Hydration Shells: Water molecules form structured cages around the sulfate ion (via H-

bonding) and the quinolinium cation (via ion-dipole interactions), overcoming the lattice

enthalpy.

The Ethanol Matrix (Low Solubility)
Ethanol acts as a protic solvent but lacks the dielectric strength to fully dissociate the salt.
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Ion Pairing: Due to the lower dielectric constant, the electrostatic force between

and

remains strong. The ions prefer to stay paired in the solid lattice rather than entering the
solution.

Solvation Mismatch: While the organic quinoline ring has some affinity for the ethyl group of

ethanol, the dominant sulfate interaction requires high polarity, which ethanol cannot

sufficiently provide.

Visualization of Solvation Dynamics
The following diagram illustrates the mechanistic difference between the two solvents.
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Caption: Mechanistic divergence: Water stabilizes dissociated ions via hydration, while ethanol

forces ion pairing, limiting solubility.[2]

Experimental Protocol: Determination of Solubility
Trustworthiness: This protocol uses the "Shake-Flask" equilibrium method, the gold standard

for solubility data generation.
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Materials Required[5]
Analyte: 8-Hydroxyquinoline sulfate monohydrate (Purity >98%).

Solvents: HPLC-grade Water (resistivity 18.2 MΩ·cm); Absolute Ethanol (≥99.5%).

Equipment: Temperature-controlled orbital shaker, 0.45 µm PTFE syringe filters, UV-Vis

Spectrophotometer or HPLC.

Step-by-Step Methodology
Phase A: Saturation

Preparation: Place 5.0 g of the solid into a 20 mL scintillation vial.

Solvent Addition: Add 10 mL of solvent (Water or Ethanol). Note: For water, the solid may

dissolve completely; if so, add more solid until a visible precipitate remains.

Equilibration: Seal the vial and place it in the orbital shaker at 25°C ± 0.1°C. Shake at 200

RPM for 24–48 hours to ensure thermodynamic equilibrium.

Phase B: Separation & Dilution

Filtration: Stop shaking and let the suspension settle for 1 hour. Draw the supernatant into a

syringe and filter through a 0.45 µm filter into a clean vial. Discard the first 1 mL of filtrate to

account for filter adsorption.

Dilution:

Water Samples: Requires massive dilution (e.g., 1:10,000) due to high solubility.

Ethanol Samples: Requires moderate dilution (e.g., 1:100).

Phase C: Quantification (UV-Vis)

Wavelength Selection: 8-Hydroxyquinoline sulfate has a characteristic absorption peak (

) at approximately 257 nm (acidic species) or 308-310 nm.
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Calibration: Construct a standard curve (0–50 µg/mL) using the specific solvent as the blank.

Calculation:

Where

is the concentration from the curve (µg/mL) and

is the dilution factor.

Experimental Workflow Diagram

1. Saturation
Add excess solid to solvent

2. Equilibration
Shake 24-48h @ 25°C

3. Filtration
0.45 µm PTFE Filter

4. Dilution
Water: 1:10,000 | Ethanol: 1:100

5. Quantification
UV-Vis @ 257 nm or HPLC

Click to download full resolution via product page

Caption: Standardized Shake-Flask protocol for accurate solubility determination.

Practical Implications for Drug Development
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Formulation Strategy
Aqueous Solutions: Ideal for syrups, sprays, or aqueous antiseptic washes. The high

solubility (~300 mg/mL) allows for concentrated stock solutions.

Caution: Aqueous solutions are acidic (pH ~3.2) due to hydrolysis. Buffering may be

required but can risk precipitation if the free base forms (at pH > 5-6).

Ethanolic Formulations: Tinctures or gels requiring high ethanol content will struggle to carry

high loads of the sulfate salt.

Workaround: Use a co-solvent system. A Water:Ethanol ratio of 80:20 or 70:30 can

maintain solubility while providing the volatility/antimicrobial properties of ethanol.

Stability & Hydrolysis
In water, the sulfate salt is in equilibrium with the free base. If the pH is raised (by adding base

or mixing with alkaline excipients), the 8-hydroxyquinolinium cation deprotonates to the free

base.

Critical Threshold: The free base precipitates out of water.

Formulation Rule: Maintain pH < 4.0 for aqueous stability of the sulfate salt.

References
Greenriver Industry Co. (n.d.). Chinosol (8-Hydroxyquinoline Sulfate) Technical Data Sheet.

Retrieved from

Source for quantitative water solubility (~300 g/L)

Sigma-Aldrich. (n.d.). 8-Hydroxyquinoline hemisulfate salt hemihydrate Product Information.

Retrieved from

Source for solubility classification ("soluble in water", "very slightly soluble in alcohol") and
stoichiometry.

O'Neil, M.J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and
Biologicals (15th ed.). RSC Publishing.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2557333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (n.d.). Compound Summary for CID 1923 (8-Hydroxyquinoline) and its salts.

National Library of Medicine. Retrieved from

Source for toxicity, safety, and general chemical properties.

United States Pharmacopeia (USP). (Current Edition). General Notices: Solubility
Definitions. Reference for interpreting terms like "Freely Soluble" and "Sparingly Soluble".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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